2-(2-chlorophenoxy)-N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C20H19ClN4O6S/c1-29-19-11-17(23-20(24-19)30-2)25-32(27,28)14-9-7-13(8-10-14)22-18(26)12-31-16-6-4-3-5-15(16)21/h3-11H,12H2,1-2H3,(H,22,26)(H,23,24,25)
• InChI Key: SODLZNNUANPOJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3Cl)OC
• Molecular Formula: C20H19ClN4O6S
• Molecular Weight: 478.9 g/mol

Description

2-(2-chlorophenoxy)-N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)acetamide is a useful research compound. Its molecular formula is C20H19ClN4O6S and its molecular weight is 478.9g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-chlorophenoxy)-N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-chlorophenoxy)-N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of this compound is the mitochondrial respiratory chain . It acts by inhibiting electron transport between cytochrome b and c1 . This inhibition disrupts the energy production in the cells, leading to their death .

Mode of Action

The compound interacts with its targets by binding to the cytochrome b and c1, thereby inhibiting the electron transport between them . This results in the disruption of ATP production, which is crucial for the survival and growth of cells .

Biochemical Pathways

The affected pathway is the mitochondrial respiratory chain , specifically the electron transport between cytochrome b and c1 . The downstream effects include the disruption of ATP production, leading to the death of cells .

Pharmacokinetics

The compound exhibits excellent leaf systemicity, meaning it is rapidly taken up into the wax layer of the leaf and is distributed evenly by acropetal transport in the leaf . Uptake via seeds and roots is lower . These properties impact the bioavailability of the compound, influencing its effectiveness .

Result of Action

The compound provides both protective and curative activity, affecting both the early phases of the fungal infection process (spore germination, germ tube growth, and leaf penetration) and mycelial growth . It shows a broad spectrum of activity against Ascomycete, Basidiomycete, Deuteromycete, and Oomycete fungi .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For instance, the timing of application is quite flexible as the compound is rapidly taken up and translocated into the leaf . The compound will either be developed as co-formulations or recommended as a tank mix with fungicides from other chemical classes, thus broadening the spectrum of activity .